Cas no 5198-88-9 (2-bromo-1,3-thiazole-4-carboxylic acid)
2-Bromo-1,3-thiazole-4-carboxylic acid is a heterocyclic compound featuring a bromine-substituted thiazole ring with a carboxylic acid functional group at the 4-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The bromine atom offers a reactive site for further functionalization via cross-coupling reactions, while the carboxylic acid group enables derivatization into esters, amides, or other derivatives. Its high purity and well-defined reactivity profile make it valuable for researchers developing novel thiazole-based compounds. The compound is typically handled under standard laboratory conditions, with stability considerations for the bromine and acid functionalities.
5198-88-9 structure
Product Name:2-bromo-1,3-thiazole-4-carboxylic acid
CAS No:5198-88-9
MF:C4H2BrNO2S
MW:208.033178806305
MDL:MFCD04115729
CID:45607
PubChem ID:2763209
Update Time:2025-08-03
2-bromo-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromothiazole-4-carboxylic acid
- 2-Bromo-thiazole-4-carboxylic acid
- 2-Bromo-1,3-thiazole-4-carboxylic Acid
- 2-Bromo-4-thiazolecarboxylic acid
- 2-Bromo-1,3-thiazole-4-carboxylicacid
- 2-bromo-4-thiazolecarboxylic acid, AldrichCPR
- MFCD04115729
- BB 0269498
- SCHEMBL252582
- BEGREHRAUWCAHV-UHFFFAOYSA-N
- FS-1426
- CS-W003188
- 5198-88-9
- AB20482
- 2-bromothiazole-4carboxylic acid
- AM20100280
- J-508551
- AC-3327
- EN300-118589
- FT-0600739
- 4-THIAZOLECARBOXYLIC ACID, 2-BROMO-
- B4578
- DTXSID20376810
- 2-bromo-4-carboxythiazole
- 2-Bromo-4-thiazolecarboxylicacid
- AKOS005255282
- 2-brorno-1,3-thiazole-4-carboxylic acid
- A7651
- 2-bromothiazole-4-carboxylicacid
- SY004497
- CHEMBL5187638
- BBL010836
- STK633378
- DB-006007
- ALBB-026644
- 2-bromo-1,3-thiazole-4-carboxylic acid
-
- MDL： MFCD04115729
- Inchi： 1S/C4H2BrNO2S/c5-4-6-2(1-9-4)3(7)8/h1H,(H,7,8)
- InChI Key： BEGREHRAUWCAHV-UHFFFAOYSA-N
- SMILES： BrC1=NC(C(=O)O)=CS1
Computed Properties
- Exact Mass: 206.89900
- Monoisotopic Mass: 206.899
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.4A^2
- XLogP3: 1.8
Experimental Properties
- Density: 2.062
- Melting Point: 217°C(lit.)
- Boiling Point: 350°C at 760 mmHg
- Flash Point: 165.5℃
- PSA: 78.43000
- LogP: 1.60380
- λmax: 243(MeOH)(lit.)
2-bromo-1,3-thiazole-4-carboxylic acid Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
-
Hazardous Material Identification：
- Storage Condition：Inert atmosphere,2-8°C
2-bromo-1,3-thiazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM110923-10g |
2-bromothiazole-4-carboxylic acid |
5198-88-9 | 97% | 10g |
$153 | 2021-08-06 | |
| Chemenu | CM110923-25g |
2-bromothiazole-4-carboxylic acid |
5198-88-9 | 97% | 25g |
$258 | 2021-08-06 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B4578-5G |
2-Bromothiazole-4-carboxylic Acid |
5198-88-9 | >98.0%(T) | 5g |
¥1910.00 | 2024-04-15 | |
| Alichem | A059000075-10g |
2-Bromothiazole-4-carboxylic acid |
5198-88-9 | 98% | 10g |
$201.80 | 2023-09-01 | |
| Alichem | A059000075-25g |
2-Bromothiazole-4-carboxylic acid |
5198-88-9 | 98% | 25g |
$373.71 | 2023-09-01 | |
| TRC | B688363-100mg |
2-Bromothiazole-4-carboxylic acid |
5198-88-9 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B688363-250mg |
2-Bromothiazole-4-carboxylic acid |
5198-88-9 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B688363-500mg |
2-Bromothiazole-4-carboxylic acid |
5198-88-9 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B688363-1g |
2-Bromothiazole-4-carboxylic acid |
5198-88-9 | 1g |
$ 80.00 | 2022-06-06 | ||
| Apollo Scientific | OR5590-5g |
2-Bromo-1,3-thiazole-4-carboxylic acid |
5198-88-9 | 5g |
£125.00 | 2025-02-20 |
2-bromo-1,3-thiazole-4-carboxylic acid Related Literature
-
Hee-Jong Hwang,Young-Jin Son,Dahyun Kim,Jusuk Lee,Yun-Jeong Shin,Yonghoon Kwon,Marco A. Ciufolini Org. Biomol. Chem. 2022 20 1893
5198-88-9 (2-bromo-1,3-thiazole-4-carboxylic acid) Related Products
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- 1609396-56-6((2-bromo-1,3-thiazol-4-yl)methanol hydrochloride)
- 947407-89-8(tert-butyl 2-bromothiazole-4-carboxylate)
- 854000-02-5(4-THIAZOLECARBOXYLIC ACID, 2-BROMO-, BUTYL ESTER)
- 5198-80-1(2-Bromothiazole-4-carbaldehyde)
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- 1194374-25-8(2-bromo-5-methyl-1,3-thiazole-4-carboxylic acid)
- 170235-26-4(Methyl 2-bromothiazole-4-carboxylate)
- 943735-44-2(dibromo-1,3-thiazole-4-carboxylic acid)
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